6-fluoro-4-methyl-2,3-dihydro-1H-indole

• Molecular Formula: C9H10FN
• Molecular Weight: 151.18 g/mol
• IUPAC Name: 6-fluoro-4-methyl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C9H10FN/c1-6-4-7(10)5-9-8(6)2-3-11-9/h4-5,11H,2-3H2,1H3
• InChI Key: XURNZEYPBCRUMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1CCN2)F

Description

6-Fluoro-4-methyl-2,3-dihydro-1H-indole is a fluorinated indole derivative characterized by a partially saturated 2,3-dihydroindole core, a fluorine substituent at position 6, and a methyl group at position 2. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-fluoro-4-methyl-2,3-dihydro-1H-indole can be achieved through several methods. One common approach involves the nitration of indoline followed by reduction and cyclization . The reaction conditions typically involve the use of strong acids and reducing agents under controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-4-methyl-2,3-dihydro-1H-indole undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones, potentially altering the compound’s biological activity.

Reduction: Reduction reactions can be used to modify the indole ring or other functional groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed under various conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carbonyl-containing derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility in chemical synthesis and biological applications.

Scientific Research Applications

6-Fluoro-4-methyl-2,3-dihydro-1H-indole has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: The compound’s biological activity makes it a candidate for studying enzyme interactions and cellular processes.

Medicine: Its potential therapeutic properties are explored in drug development, particularly for its anticancer, antiviral, and antimicrobial activities.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-fluoro-4-methyl-2,3-dihydro-1H-indole involves its interaction with specific molecular targets and pathways. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, potentially inhibiting their activity or modulating their function . The exact pathways and targets depend on the specific biological context and the compound’s structural modifications.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key structural features and molecular properties of 6-fluoro-4-methyl-2,3-dihydro-1H-indole with analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Key Properties/Applications	Reference
6-Fluoro-4-methyl-2,3-dihydro-1H-indole	C₉H₁₀FN	151.18	- 6-Fluoro, 4-methyl, 2,3-dihydro	Intermediate for bioactive molecules
Ethyl 6-fluoro-4-methyl-2,3-dihydro-1H-indole-2-carboxylate	C₁₂H₁₄FNO₂	223.24	- Ethyl ester at position 2	Discontinued synthon for drug discovery
4-Fluoro-1H-indole-2,3-dione	C₈H₄FNO₂	165.12	- 4-Fluoro, fully unsaturated, diketone	Potential kinase inhibitor scaffold
6-Chloro-2-methyl-1H-indole	C₉H₈ClN	165.62	- 6-Chloro, 2-methyl, fully unsaturated	Anticandidal agent precursor
6-Fluoro-8-methoxy-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	C₁₂H₁₄FN₂	205.1	- Fused pyridoindole, 8-methoxy	Serotonin receptor modulator

Key Observations :

• The ethyl ester derivative (C₁₂H₁₄FNO₂) demonstrates how substituents at position 2 can increase molecular weight and alter reactivity, though its discontinuation suggests synthetic or stability challenges .
• Fused-ring systems (e.g., pyridoindoles) exhibit higher molecular complexity and distinct pharmacological profiles compared to simpler dihydroindoles .

Key Observations :

• Copper-catalyzed click chemistry (as in ) offers modularity for introducing triazole groups but suffers from low yields (22%), whereas classical condensation (e.g., ) achieves moderate yields (37.5%) under harsh conditions.

Biological Activity

6-Fluoro-4-methyl-2,3-dihydro-1H-indole is an indole derivative that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This compound features a fluorine atom at the 6-position and a methyl group at the 4-position, which may influence its pharmacological properties and interactions with biological targets.

The molecular formula of 6-fluoro-4-methyl-2,3-dihydro-1H-indole is $C_{10}H_{10}FN$, with a molecular weight of approximately 165.19 g/mol. The presence of the fluorine atom is significant as it can enhance the lipophilicity and metabolic stability of the compound, potentially improving its bioavailability.

Biological Activities

Research indicates that 6-fluoro-4-methyl-2,3-dihydro-1H-indole exhibits a range of biological activities, including:

Structure-Activity Relationship (SAR)

The structural modifications in indole derivatives significantly affect their biological activity. For instance, the introduction of a methyl group at the 4-position enhances lipophilicity, which may improve cellular uptake and target interaction. The fluorine substitution at the 6-position can also modify electronic properties that influence receptor binding and enzymatic interactions .

Case Studies and Research Findings

Several studies have explored the biological activity of related indole compounds:

• Anticancer Activity : A study evaluated various indole derivatives for their ability to inhibit tubulin polymerization. Compounds similar to 6-fluoro-4-methyl-2,3-dihydro-1H-indole showed significant antiproliferative effects at concentrations as low as 0.1 µM, indicating potential as anticancer agents .
• Antiviral Efficacy : Research on indole derivatives has highlighted their role in inhibiting viral replication. For example, compounds targeting the influenza virus demonstrated mechanisms that disrupt viral RNA synthesis and assembly, suggesting that 6-fluoro-4-methyl-2,3-dihydro-1H-indole could share similar antiviral properties .

Comparative Analysis of Related Compounds

To better understand the unique characteristics of 6-fluoro-4-methyl-2,3-dihydro-1H-indole, a comparison with other structurally related compounds is presented below:

Compound Name	Molecular Formula	Unique Features	Biological Activity
6-Fluoroindole	$C_8H_7FN$	Simpler structure	Antiviral activity against influenza
Methyl 4-methylindole	$C_{10}H_{11}N$	No fluorine substitution	Neuroprotective effects
Ethyl 6-fluoro-4-methylindole	$C_{11}H_{12}FN$	Enhanced potency against certain pathogens	Anticancer properties